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Compound of Interest

Compound Name: N-t-Boc-valacyclovir-d4

Cat. No.: B15554883

Get Quote

This technical guide provides a comprehensive overview of the chemical properties, analytical

methodologies, and relevant biochemical pathways associated with N-t-Boc-valacyclovir-d4.

The content is tailored for researchers, scientists, and professionals engaged in drug

development and analytical chemistry who utilize stable isotope-labeled internal standards.

Core Chemical Properties
N-t-Boc-valacyclovir-d4, a deuterated and Boc-protected form of Valacyclovir, is primarily

utilized as an internal standard in quantitative analytical assays.[1] Its chemical identity and

physicochemical properties are summarized below.

Quantitative Data Summary
The following tables provide a consolidated view of the key chemical and physical data for N-t-
Boc-valacyclovir-d4.
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Identifier Value

Compound Name

N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-

dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl

Ester-d4

Synonyms
N-t-Boc-valacyclovir-d4, N-T-Boc-Valacyclovir

D4

CAS Number 1346617-11-5[1][2]

Molecular Formula C₁₈H₂₄D₄N₆O₆[1]

Molecular Weight 428.48 g/mol [1][2]

Exact Mass 428.23213962[2]

Test Method Specification

Purity (by HPLC)
High-Performance Liquid

Chromatography
≥ 98%

Purity (by NMR) Nuclear Magnetic Resonance Conforms to Structure

Identity (by MS) Mass Spectrometry Conforms to Structure

Isotopic Purity Mass Spectrometry ≥ 99% Deuterium Incorporation

Appearance Visual Inspection White to Off-White Solid

Solubility Visual Inspection Soluble in DMSO, Methanol

Experimental Protocols
Detailed methodologies for the characterization and handling of N-t-Boc-valacyclovir-d4 are

crucial for its effective application in research.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
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This method is employed to determine the purity of N-t-Boc-valacyclovir-d4 by separating it

from potential impurities.[1]

Instrumentation: A standard HPLC system equipped with a UV detector.[1]

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[1]

Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and

an organic solvent such as acetonitrile or methanol.[1]

Flow Rate: Typically 1.0 mL/min.[1]

Detection: UV detection at a wavelength of 254 nm.[1]

Sample Preparation: A stock solution is prepared in a suitable diluent, and serial dilutions are

made to achieve a working concentration.[1]

Analysis: The sample solution is injected into the HPLC system. The purity is calculated

based on the area of the main peak relative to the total area of all peaks in the

chromatogram.[1]

Mass Spectrometry (MS) for Identity and Isotopic Purity
MS is used to confirm the chemical structure and determine the isotopic enrichment of the

compound.[1]

Instrumentation: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) with an

electrospray ionization (ESI) source.[1]

Ionization Mode: Positive ion mode is typically used.[1]

Analysis: The mass-to-charge ratio (m/z) of the molecular ions is measured. The observed

m/z of the protonated molecule [M+H]⁺ should align with the calculated theoretical mass.[1]

Isotopic Purity Determination: The relative intensities of the molecular ion peaks for the

deuterated (d4) and non-deuterated (d0) forms are measured to calculate the percentage of

deuterium incorporation.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy provides detailed information about the molecular structure.[1]

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[1]

Solvent: A deuterated solvent in which the sample is soluble, such as DMSO-d₆ or Methanol-

d₄.[1]

Analysis: ¹H and ¹³C NMR spectra are acquired. The chemical shifts, splitting patterns, and

integration of the peaks are compared with the expected structure to confirm its identity.[1]

Determination of Aqueous Solubility (Shake-Flask
Method)
This protocol determines the thermodynamic solubility of the compound in an aqueous buffer.

[3]

Materials: N-t-Boc-valacyclovir-d4, aqueous buffer (e.g., PBS, pH 7.4), microcentrifuge

tubes, orbital shaker, and an analytical instrument (spectrophotometer or HPLC).[3]

Procedure:

Add an excess amount of the compound to a microcentrifuge tube containing a known

volume of the aqueous buffer.[3]

Incubate on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) for 24-48

hours to reach equilibrium.[3]

Centrifuge the sample at high speed to pellet the undissolved compound.[3]

Carefully collect the supernatant and analyze the concentration of the dissolved

compound using a suitable analytical method.[3]

Preparation of Stock Solutions and Working Dilutions
Proper preparation of solutions is critical for in vitro assays.[3]
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Materials: N-t-Boc-valacyclovir-d4, anhydrous DMSO, sterile microcentrifuge tubes, and

aqueous assay medium.[3]

Procedure:

Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM or 50 mM) by

dissolving a precisely weighed amount of the compound in 100% DMSO. Vortex to ensure

complete dissolution. Gentle warming may be applied if necessary. Store the stock

solution at -20°C or -80°C.[3]

Working Dilution: Perform serial dilutions of the stock solution in 100% DMSO to create

intermediate stocks. The final working concentration is prepared by adding a small volume

of the appropriate DMSO stock to the pre-warmed aqueous assay medium.[3]

Biochemical Pathway and Mechanism of Action
N-t-Boc-valacyclovir-d4 is a protected prodrug. Its parent compound, valacyclovir, is

converted in the body to the active antiviral agent, acyclovir.[4][5] The mechanism of action

involves the inhibition of viral DNA synthesis.[4]

Valacyclovir is rapidly absorbed after oral administration and is converted to acyclovir and L-

valine by intestinal and/or hepatic first-pass metabolism.[6] Acyclovir is then selectively

phosphorylated by viral thymidine kinase in infected cells to acyclovir monophosphate.[4]

Cellular kinases further phosphorylate it to the active acyclovir triphosphate.[4] Acyclovir

triphosphate competitively inhibits viral DNA polymerase and gets incorporated into the growing

viral DNA chain, leading to chain termination and halting viral replication.[4][7]

Valacyclovir Acyclovir

Valacyclovir Hydrolase
(Intestine/Liver) Acyclovir Monophosphate

Viral Thymidine Kinase
(Infected Cells) Acyclovir DiphosphateCellular Kinases Acyclovir Triphosphate

(Active Form)
Cellular Kinases Viral DNA PolymeraseCompetitive Inhibition Viral DNA Chain TerminationIncorporation into Viral DNA

Click to download full resolution via product page

Metabolic activation of Valacyclovir to Acyclovir Triphosphate.

Experimental and Analytical Workflow
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The generation of a Certificate of Analysis (CoA) for a chemical standard like N-t-Boc-
valacyclovir-d4 involves a systematic workflow to ensure product quality and integrity.

Sample Handling

Analytical Testing

Data Review & Reporting

Final Approval

Sample Receipt

Sample Login & Labeling

HPLC Analysis Mass Spec Analysis NMR Analysis Other Physicochemical Tests

Data Review & Verification

CoA Generation

QA Review & Approval

Product Release

Click to download full resolution via product page
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Workflow for generating a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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